Cas no 2228945-90-0 (3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol
• CAS No: 2228945-90-0
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 5970174
• PubChem ID: 165881849
• Update Time: 2025-06-11

3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol
• EN300-1765236
• 2228945-90-0

• Inchi： 1S/C8H14N2S/c1-7-8(4-3-5-11)6-10(2)9-7/h6,11H,3-5H2,1-2H3
• InChI Key： LNCXKPUSLPCSBQ-UHFFFAOYSA-N
• SMILES： SCCCC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol

Introduction to 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol (CAS No. 2228945-90-0)

3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol, also known by its CAS number 2228945-90-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of thiols, which are characterized by the presence of a sulfur-hydrogen (S-H) group. The presence of this functional group imparts specific chemical properties that make thiols valuable in a wide range of applications.

The molecular structure of 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol is composed of a 1,3-dimethylpyrazole ring attached to a propyl chain, with a thiol group at the terminal end. The 1,3-dimethylpyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms and two methyl groups, which contribute to its stability and reactivity. The propyl chain provides flexibility and hydrophobicity, while the thiol group offers nucleophilic and redox properties.

In medicinal chemistry, thiols have been extensively studied for their ability to form disulfide bonds, which are crucial for the structure and function of many proteins. The thiol group in 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol can participate in redox reactions, making it a potential candidate for the development of new drugs targeting oxidative stress-related diseases. Recent research has shown that compounds with thiol groups can act as antioxidants, protecting cells from damage caused by reactive oxygen species (ROS).

The 1,3-dimethylpyrazole moiety in 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol has also been investigated for its biological activities. Pyrazoles are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antitumor effects. The combination of the pyrazole ring with the thiol group may enhance these properties, making 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol a promising lead compound for drug discovery.

In addition to its potential therapeutic applications, 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol has been explored for its use in materials science. Thiols are widely used in the synthesis of metal nanoparticles due to their ability to coordinate with metal ions and stabilize the nanoparticles. The presence of the pyrazole ring can further enhance the stability and functionality of these nanoparticles. For example, gold nanoparticles functionalized with thiols have been used in catalysis, sensing, and imaging applications.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol typically involves several steps. One common approach is to start with 4-chloroacetylpyrazole and react it with 2-bromopropanal followed by reduction to form the corresponding alcohol. The alcohol is then converted to the thiol using a suitable reagent such as sodium borohydride or hydrogen sulfide. This synthetic route allows for the controlled introduction of functional groups and can be modified to produce derivatives with different substituents.

The physical properties of 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol, such as its melting point, boiling point, and solubility in various solvents, are important for both synthetic and analytical purposes. These properties can be influenced by the presence of the thiol group and the pyrazole ring. For instance, the thiol group can form hydrogen bonds with polar solvents like water or methanol, affecting solubility and reactivity.

In terms of safety and handling, it is important to note that thiols can be reactive and may release hydrogen sulfide gas when exposed to certain conditions. Therefore, appropriate safety measures should be taken when working with this compound. It is recommended to handle it in a well-ventilated area and use personal protective equipment such as gloves and goggles.

The current research landscape surrounding 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol is dynamic and evolving. Recent studies have focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. Additionally, efforts are being made to explore its biological activities in more detail through in vitro and in vivo experiments.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-4-yl)propane-1-thiol (CAS No. 2228945-90-0) is a versatile compound with potential applications in medicinal chemistry and materials science. Its unique chemical structure combines the reactivity of a thiol group with the stability and biological activity of a pyrazole ring. As research continues to advance our understanding of this compound's properties and applications, it holds promise for contributing to various scientific fields.